Cas no 1781117-91-6 (tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate
• CAS No: 1781117-91-6
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 6089148
• PubChem ID: 84729718
• Update Time: 2025-10-31

tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate
• EN300-1878771
• 1781117-91-6
• tert-butyl N-[1-amino-3-(2-methylphenyl)propan-2-yl]carbamate

• Inchi： 1S/C15H24N2O2/c1-11-7-5-6-8-12(11)9-13(10-16)17-14(18)19-15(2,3)4/h5-8,13H,9-10,16H2,1-4H3,(H,17,18)
• InChI Key： RPIXLUCICXBRNH-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate (CAS No. 1781117-91-6)

The compound tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate, identified by the CAS registry number 1781117-91-6, is a specialized organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of amino carbamates, which are widely studied for their potential in drug discovery and pest control. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino group and a substituted phenyl ring. This unique structure contributes to its diverse chemical properties and functional applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its intended applications. The synthesis of this compound often involves multi-step reactions, where intermediates are carefully purified to maintain the integrity of the final product.

In terms of pharmacological applications, tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate has shown promising results in preclinical studies. It exhibits selective activity against certain enzymes and receptors, making it a potential candidate for drug development. For instance, studies have demonstrated its ability to inhibit specific kinases involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, its bioavailability and metabolic stability have been evaluated in animal models, providing valuable insights into its pharmacokinetic profile.

The agricultural sector has also benefited from the properties of this compound. As part of the amino carbamate family, it has been investigated for its pesticidal activity. Recent research indicates that it may serve as an effective alternative to traditional pesticides, offering a safer and more sustainable solution for crop protection. Its ability to target specific pests without significant adverse effects on non-target species makes it an attractive option for integrated pest management strategies.

In conclusion, tert-butyl N-1-amino-3-(2-methylphenyl)propan-2-ylcarbamate (CAS No. 1781117-91-) represents a versatile compound with promising applications across multiple domains. Its unique chemical structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a valuable asset in both medical and agricultural contexts. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future innovations within these fields.